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Compound of Interest

2-(4-
Compound Name:
Hydroxyphenoxy)propanamide

cat. No.: B3339853

A Note on Nomenclature: This technical guide focuses on the chemical compound 2-(4-
Hydroxyphenoxy)propanoic Acid. While the initial query requested information on "2-(4-
Hydroxyphenoxy)propanamide" (CAS Number: 127437-43-8), a thorough literature search
reveals a significant lack of in-depth technical data, experimental protocols, and biological
pathway information for this specific amide. In contrast, the corresponding carboxylic acid, 2-(4-
hydroxyphenoxy)propanoic acid, is a well-documented and industrially significant compound. It
is a key intermediate in the synthesis of numerous herbicides.[1][2][3][4][5] This guide provides
comprehensive information on 2-(4-hydroxyphenoxy)propanoic acid, which is likely the
compound of greater interest to researchers, scientists, and drug development professionals.

Chemical Identity and Properties

2-(4-Hydroxyphenoxy)propanoic acid is a chemical compound that exists as a racemic mixture
and as individual enantiomers. The (R)-enantiomer, in particular, is a crucial chiral intermediate
in the production of aryloxyphenoxypropionate herbicides.[4][6]
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Identifier Information Reference
2-(4-

IUPAC Name hydroxyphenoxy)propanoic [718]
acid

CAS Number 67648-61-7 (racemic) [8]

94050-90-5 ((R)-enantiomer) [7119][10]

Molecular Formula CoH1004 [71[10]
Molecular Weight 182.17 g/mol [71[8][10]
Melting Point 145-148 °C 9]

Synthesis and Production

The synthesis of 2-(4-hydroxyphenoxy)propanoic acid is a critical process for the agrochemical
industry. Both chemical and biological methods have been developed for its production.

Chemical Synthesis

A common chemical synthesis route involves the reaction of hydroquinone with an S-2-
halopropanoic acid in the presence of a base.[5] Challenges in chemical synthesis include
preventing over-alkylation of hydroquinone and the formation of colored by-products from the
oxidation of hydroquinone.[5]

Experimental Protocol: Synthesis of 2-(4-hydroxyphenoxy)propanoic acid

A patented method for the synthesis of 2-[4-(hydroxyphenoxy)]propionic acid involves the
following steps:

» Protection of Hydroquinone: Hydroquinone is first reacted with a protecting group to prevent
the formation of di-ethers.

o Reaction with Ethyl Lactate Derivative: The protected hydroquinone is then reacted with an
ethyl lactate derivative.
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o Deprotection and Hydrolysis: The protecting group is removed, and the ester is hydrolyzed to
yield 2-[4-(hydroxyphenoxy)]propionic acid.[1]

This method is described as having the advantages of mild reaction conditions, short reaction
times, simple post-treatment, high yield, and low production cost, making it suitable for
industrial applications.[1]

Biocatalytic Production

An alternative, environmentally friendly approach to producing (R)-2-(4-
hydroxyphenoxy)propanoic acid is through the regioselective hydroxylation of (R)-2-
phenoxypropionic acid by microorganisms. The fungus Beauveria bassiana has been identified
as an effective biocatalyst for this transformation.[3][4][6]

Experimental Protocol: Microbial Production of (R)-2-(4-hydroxyphenoxy)propanoic acid

o Cultivation of Beauveria bassiana: The fungus is cultivated in a suitable fermentation
medium.

¢ Substrate Addition: (R)-2-phenoxypropionic acid is added to the culture.

o Biotransformation: The fungus hydroxylates the substrate at the C-4 position of the phenyl
ring.

o Extraction and Purification: The product, (R)-2-(4-hydroxyphenoxy)propanoic acid, is
extracted from the fermentation broth and purified.[4][6]

Optimization of the culture medium and fermentation conditions is crucial for maximizing the
yield of the desired product.[3][6]

Biological Activity and Applications

The primary application of 2-(4-hydroxyphenoxy)propanoic acid is as a key intermediate in the
synthesis of aryloxyphenoxypropionate herbicides.[4] These herbicides are widely used in
agriculture to control grassy weeds.

While there is limited direct research on the biological activities of 2-(4-
hydroxyphenoxy)propanoic acid itself, related phenolic and propanamide structures have been
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investigated for various pharmacological properties. For instance, propanamide-sulfonamide
conjugates have been studied as dual inhibitors of urease and cyclooxygenase-2.[11] Natural
flavonoids, which share some structural similarities, are known for their broad-spectrum

antibacterial activities.[12]

Signaling Pathways and Experimental Workflows

As 2-(4-hydroxyphenoxy)propanoic acid is primarily an intermediate, there is a lack of
information regarding its direct interaction with specific signaling pathways. However, we can
visualize the logical workflow for its production and subsequent use.

Logical Workflow for 2-(4-Hydroxyphenoxy)propanoic Acid

Synthesis of 2-(4-Hydroxyphenoxy)propanoic Acid
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Caption: Logical workflow for the synthesis and application of 2-(4-Hydroxyphenoxy)propanoic
Acid.

Conclusion

2-(4-Hydroxyphenoxy)propanoic acid is a compound of significant interest, primarily due to its
role as a precursor in the agrochemical industry. While the initially requested 2-(4-
Hydroxyphenoxy)propanamide is not well-documented, the extensive research on the
corresponding carboxylic acid provides a wealth of technical information for researchers and
scientists. The development of both chemical and biocatalytic synthesis methods highlights the
ongoing efforts to produce this key intermediate in an efficient and environmentally friendly
manner. Future research may explore potential biological activities of this compound beyond its
current application as a synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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